Cas no 98645-42-2 (2-Bromo-4-methoxynicotinonitrile)

• Product Name: 2-Bromo-4-methoxynicotinonitrile
• CAS No: 98645-42-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD05723984
• CID: 1092435
• PubChem ID: 13463293
• Update Time: 2025-04-20

2-Bromo-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxynicotinonitrile
• 2-bromo-4-methoxypyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,2-bromo-4-methoxy
• YDA64542
• MFCD05723984
• AKOS022187112
• CS-0038967
• 2-Bromo-4-methoxy-nicotinonitrile
• AB22451
• W12870
• SCHEMBL23285677
• DTXSID20541460
• AS-65550
• 3-Pyridinecarbonitrile, 2-bromo-4-methoxy-
• 98645-42-2
• DB-104350

• MDL： MFCD05723984
• Inchi： 1S/C7H5BrN2O/c1-11-6-2-3-10-7(8)5(6)4-9/h2-3H,1H3
• InChI Key： HQAHXRSUIVBUOU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)OC

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 336.0±42.0 °C at 760 mmHg
• Flash Point: 220.2±21.8 °C
• PSA: 45.91000
• LogP: 1.72438

2-Bromo-4-methoxynicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles